Cas no 71315-63-4 (Benzoic acid,2-(4-bromophenyl)hydrazide)

• Product Name: Benzoic acid,2-(4-bromophenyl)hydrazide
• CAS No: 71315-63-4
• MF: C₁₃H₁₁BrN₂O
• MW: 291.143242120743
• CID: 568562
• PubChem ID: 51297
• Update Time: 2025-04-19

Benzoic acid,2-(4-bromophenyl)hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(4-bromophenyl)hydrazide
• Benzoic acid 2-(p-bromophenyl)hydrazide
• N'-(4-Bromophenyl)benzohydrazide
• 1-benzoyl-2-(p-bromophenyl)hydrazine
• Benzoesaeure-[N'-(4-brom-phenyl)-hydrazid]
• Benzoic acid 4-bromophenylhydrazide
• benzoic acid-[N'-(4-bromo-phenyl)-hydrazide]
• N-(4-bromophenyl)benzohydrazide
• N'-(p-bromophenyl)benzohydrazide
• N-[(4-bromophenyl)amino]benzamide
• N'-Benzoyl-N-(4-brom-phenyl)-hydrazin
• AKOS024383467
• DTXSID50221501
• SCHEMBL3176241
• 71315-63-4
• CHEMBL4095645
• BENZOIC ACID, 2-(p-BROMOPHENYL)HYDRAZIDE
• BRN 1820748
• 2-15-00-00165 (Beilstein Handbook Reference)

• Inchi： 1S/C13H11BrN2O/c14-11-6-8-12(9-7-11)15-16-13(17)10-4-2-1-3-5-10/h1-9,15H,(H,16,17)
• InChI Key： KZHOELBZQPKRQA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NNC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 290.00500
• Monoisotopic Mass: 290.005476
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.506
• Boiling Point: 357.7°C at 760 mmHg
• Flash Point: 170.1°C
• Refractive Index: 1.668
• PSA: 44.62000
• LogP: 3.85380